![molecular formula C18H20N6O2 B5646698 2-[2-(3,5-dimethyl-5,6-dihydro[1,2,4]triazolo[4,3-a]pyrazin-7(8H)-yl)-2-oxoethyl]-4-methylphthalazin-1(2H)-one](/img/structure/B5646698.png)
2-[2-(3,5-dimethyl-5,6-dihydro[1,2,4]triazolo[4,3-a]pyrazin-7(8H)-yl)-2-oxoethyl]-4-methylphthalazin-1(2H)-one
Overview
Description
The compound belongs to a class of heterocyclic compounds incorporating elements of triazolo, pyrazine, and phthalazine rings. Such molecules are of interest for their diverse biological activities and potential as pharmaceutical agents.
Synthesis Analysis
A novel one-pot, multicomponent synthesis approach for similar compounds involves the reaction of various starting materials in an acetic acid medium or through condensation reactions involving hydrazine derivatives and carbon disulfide in water/pyridine mixtures (Thirupaiah & Vedula, 2014). This method allows for the efficient assembly of complex heterocyclic frameworks.
Molecular Structure Analysis
The molecular structure of related compounds can be characterized by X-ray diffraction, revealing monoclinic symmetry and detailed crystal packing information. For instance, the structure of a triazolo triazine derivative was determined, showing extensive hydrogen bonding and pi-pi stacking interactions that contribute to the stability of the crystal structure (Dolzhenko et al., 2011).
Chemical Reactions and Properties
The reactivity of similar compounds often involves cyclization reactions, nucleophilic substitutions, and the formation of various derivatives through reactions with different reagents. These reactions can significantly alter the biological activity and physical properties of the molecules (Dovlatyan et al., 1981).
properties
IUPAC Name |
2-[2-(3,5-dimethyl-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl)-2-oxoethyl]-4-methylphthalazin-1-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N6O2/c1-11-8-22(9-16-20-19-13(3)24(11)16)17(25)10-23-18(26)15-7-5-4-6-14(15)12(2)21-23/h4-7,11H,8-10H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WWMBRZKTFREEMN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CC2=NN=C(N12)C)C(=O)CN3C(=O)C4=CC=CC=C4C(=N3)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N6O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[2-(3,5-dimethyl-5,6-dihydro[1,2,4]triazolo[4,3-a]pyrazin-7(8H)-yl)-2-oxoethyl]-4-methylphthalazin-1(2H)-one | |
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